Cas no 6242-98-4 (4-Bromo-4'-nitrobiphenyl)

• Product Name: 4-Bromo-4'-nitrobiphenyl
• CAS No: 6242-98-4
• MF: C₁₂H₈BrNO₂
• MW: 278.101422309875
• MDL: MFCD00024697
• CID: 518688
• PubChem ID: 233610
• Update Time: 2025-05-23

4-Bromo-4'-nitrobiphenyl Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-4'-nitro-1,1'-biphenyl
• 1-(4-bromophenyl)-4-nitrobenzene
• 1,1'-Biphenyl,4-bromo-4'-nitro-
• 4'-BROMO-4-NITRO-BIPHENYL
• 4-bromo-4'-nitrobiphenyl
• 4-Bromo-4-nitrobiphenyl
• "4-BROMO-4'-NITROBIPHENYL "
• 4-BROMO-4'-NITRO-BIPHENYL
• NSC32424
• 4-(4-bromophenyl)nitrobenzene
• LNYRWXNUGZFNIE-UHFFFAOYSA-N
• 4'-bromo-4-nitro-1,1'-biphenyl
• 4-Bromo-4\\'-nitro-1,1\\'-biphenyl
• OR53160
• AX8095106
• ST2405635
• W
• BS-17306
• AKOS003598540
• 6242-98-4
• MFCD00024697
• DTXSID70283606
• NSC 32424
• C75934
• CS-0157602
• SCHEMBL2329450
• NSC-32424
• 4-Bromo-4'-nitrobiphenyl

• MDL： MFCD00024697
• Inchi： 1S/C12H8BrNO2/c13-11-5-1-9(2-6-11)10-3-7-12(8-4-10)14(15)16/h1-8H
• InChI Key： LNYRWXNUGZFNIE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 276.97400
• Monoisotopic Mass: 276.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.9
• Topological Polar Surface Area: 45.8

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 386.9±17.0 °C at 760 mmHg
• Flash Point: 187.8±20.9 °C
• Refractive Index: 1.63
• PSA: 45.82000
• LogP: 4.54750
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-Bromo-4'-nitrobiphenyl Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls

Additional information on 4-Bromo-4'-nitrobiphenyl

Introduction to 4-Bromo-4'-Nitrobiphenyl (CAS No. 6242-98-4)

4-Bromo-4'-nitrobiphenyl, also known by its CAS registry number CAS No. 6242-98-4, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry, materials science, and pharmacology. This compound belongs to the class of biphenyl derivatives, which are characterized by two benzene rings connected by a single bond. The presence of bromine and nitro groups at the para positions of each benzene ring imparts unique electronic and structural properties to this molecule, making it a valuable compound for various applications.

The synthesis of 4-bromo-4'-nitrobiphenyl typically involves multi-step organic reactions, often starting from biphenyl derivatives and introducing functional groups through electrophilic substitution or coupling reactions. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste.

One of the most notable applications of 4-bromo-4'-nitrobiphenyl is in the field of materials science, particularly in the development of advanced materials such as organic semiconductors and optoelectronic devices. The compound's electronic properties, including its high electron affinity and ability to form stable charge transfer complexes, make it an ideal candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have demonstrated that incorporating 4-bromo-4'-nitrobiphenyl into these devices can significantly enhance their efficiency and stability under operational conditions.

In pharmacology, 4-bromo-4'-nitrobiphenyl has been explored as a potential lead compound for drug discovery. Its ability to interact with specific biological targets, such as protein kinases and receptors, has been investigated in preclinical studies. Recent research has focused on modifying the compound's structure to improve its bioavailability and reduce potential toxicity, paving the way for its application in therapeutic areas such as oncology and inflammation.

The physical and chemical properties of 4-bromo-4'-nitrobiphenyl are well-documented, with studies highlighting its melting point, solubility, and thermal stability. These properties are critical for its application in various industrial processes, including polymer synthesis and catalysis. Moreover, the compound's reactivity towards nucleophilic aromatic substitution reactions has been extensively studied, providing insights into its potential as an intermediate in the synthesis of more complex molecules.

In terms of environmental impact, recent studies have evaluated the biodegradation and toxicity of 4-bromo-4'-nitrobiphenyl. These findings are essential for ensuring safe handling and disposal practices in industrial settings. Researchers have also explored methods to mitigate any adverse environmental effects associated with the compound's production or use.

In conclusion, 4-bromo-4'-nitrobiphenyl (CAS No. 6242-98-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with advancements in synthetic methodologies and material science applications, positions it as a key player in future innovations. As research continues to uncover new properties and uses for this compound, its significance in both academic and industrial contexts is expected to grow further.